Cas no 2640964-29-8 (2-{4-[4-(ethylamino)pyrimidin-2-yl]piperazin-1-yl}-1-(morpholin-4-yl)ethan-1-one)

• Product Name: 2-{4-[4-(ethylamino)pyrimidin-2-yl]piperazin-1-yl}-1-(morpholin-4-yl)ethan-1-one
• CAS No: 2640964-29-8
• MF: C₁₆H₂₆N₆O₂
• MW: 334.416642665863
• CID: 5317689
• PubChem ID: 154829717
• Update Time: 2025-05-20

2-{4-[4-(ethylamino)pyrimidin-2-yl]piperazin-1-yl}-1-(morpholin-4-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• F6619-4460
• AKOS040709003
• 2-{4-[4-(ethylamino)pyrimidin-2-yl]piperazin-1-yl}-1-(morpholin-4-yl)ethan-1-one
• 2640964-29-8
• 2-[4-[4-(Ethylamino)-2-pyrimidinyl]-1-piperazinyl]-1-(4-morpholinyl)ethanone

• Inchi： 1S/C16H26N6O2/c1-2-17-14-3-4-18-16(19-14)22-7-5-20(6-8-22)13-15(23)21-9-11-24-12-10-21/h3-4H,2,5-13H2,1H3,(H,17,18,19)
• InChI Key： OLVMUCJQDZQSSP-UHFFFAOYSA-N
• SMILES： C(=O)(N1CCOCC1)CN1CCN(C2=NC=CC(NCC)=N2)CC1

Computed Properties

• Exact Mass: 334.21172409g/mol
• Monoisotopic Mass: 334.21172409g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 396
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 73.8Ų

Experimental Properties

• Density: 1.233±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 581.2±60.0 °C(Predicted)
• pka: 8.94±0.10(Predicted)

Additional information on 2-{4-[4-(ethylamino)pyrimidin-2-yl]piperazin-1-yl}-1-(morpholin-4-yl)ethan-1-one

Research Brief on 2-{4-[4-(ethylamino)pyrimidin-2-yl]piperazin-1-yl}-1-(morpholin-4-yl)ethan-1-one (CAS: 2640964-29-8)

Recent studies on the compound 2-{4-[4-(ethylamino)pyrimidin-2-yl]piperazin-1-yl}-1-(morpholin-4-yl)ethan-1-one (CAS: 2640964-29-8) have highlighted its potential as a promising candidate in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique pyrimidine and morpholine moieties, has been the subject of extensive research due to its potential applications in targeted therapies, particularly in oncology and inflammatory diseases. The compound's structure suggests a high affinity for specific kinase targets, making it a valuable tool for drug discovery and development.

One of the key findings from recent literature is the compound's role as a selective inhibitor of certain protein kinases involved in cell proliferation and survival pathways. In vitro studies have demonstrated its efficacy in inhibiting kinase activity at nanomolar concentrations, with a favorable selectivity profile compared to existing inhibitors. This specificity is attributed to the compound's ability to bind to the ATP-binding site of the target kinases, thereby disrupting their catalytic activity. These findings have significant implications for the development of next-generation kinase inhibitors with reduced off-target effects.

Further investigations into the pharmacokinetic properties of 2-{4-[4-(ethylamino)pyrimidin-2-yl]piperazin-1-yl}-1-(morpholin-4-yl)ethan-1-one have revealed its good oral bioavailability and metabolic stability. Preclinical studies in animal models have shown that the compound achieves therapeutic plasma concentrations with minimal toxicity, supporting its potential for clinical translation. Additionally, its ability to cross the blood-brain barrier has sparked interest in its application for central nervous system (CNS) disorders, although further studies are needed to explore this avenue.

The synthesis and optimization of 2-{4-[4-(ethylamino)pyrimidin-2-yl]piperazin-1-yl}-1-(morpholin-4-yl)ethan-1-one have also been a focus of recent research. Advances in synthetic methodologies have enabled the production of this compound with high yield and purity, facilitating its use in both academic and industrial settings. Structure-activity relationship (SAR) studies have identified key modifications that enhance its potency and selectivity, providing a roadmap for the design of derivatives with improved therapeutic profiles.

In conclusion, the compound 2-{4-[4-(ethylamino)pyrimidin-2-yl]piperazin-1-yl}-1-(morpholin-4-yl)ethan-1-one (CAS: 2640964-29-8) represents a significant advancement in the field of chemical biology and drug discovery. Its unique structural features, combined with its promising biological activity and pharmacokinetic properties, make it a compelling candidate for further development. Ongoing research is expected to uncover additional applications and optimize its therapeutic potential, paving the way for novel treatments in oncology and beyond.